Cas no 1806942-80-2 (Methyl 6-(difluoromethyl)-2-hydroxy-3-methoxypyridine-4-carboxylate)

• Product Name: Methyl 6-(difluoromethyl)-2-hydroxy-3-methoxypyridine-4-carboxylate
• CAS No: 1806942-80-2
• MF: C₉H₉F₂NO₄
• MW: 233.16886973381
• CID: 4888091
• Update Time: 2025-05-20

Methyl 6-(difluoromethyl)-2-hydroxy-3-methoxypyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-(difluoromethyl)-2-hydroxy-3-methoxypyridine-4-carboxylate

• Inchi： 1S/C9H9F2NO4/c1-15-6-4(9(14)16-2)3-5(7(10)11)12-8(6)13/h3,7H,1-2H3,(H,12,13)
• InChI Key： XCJVKJSNHWKWSD-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C(=O)OC)=C(C(N1)=O)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 387
• XLogP3: 0.6
• Topological Polar Surface Area: 64.599

Additional information on Methyl 6-(difluoromethyl)-2-hydroxy-3-methoxypyridine-4-carboxylate

Methyl 6-(difluoromethyl)-2-hydroxy-3-methoxypyridine-4-carboxylate: A Comprehensive Overview

Methyl 6-(difluoromethyl)-2-hydroxy-3-methoxypyridine-4-carboxylate is a compound with the CAS number 1806942-80-2. This compound has garnered significant attention in recent years due to its unique structural features and potential applications in various fields, particularly in the pharmaceutical and agrochemical industries. The molecule consists of a pyridine ring substituted with several functional groups, including a difluoromethyl group, a hydroxyl group, a methoxy group, and a methyl ester. These substituents contribute to the compound's versatility and reactivity.

The synthesis of Methyl 6-(difluoromethyl)-2-hydroxy-3-methoxypyridine-4-carboxylate involves a series of carefully designed chemical reactions. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound. One notable approach involves the use of directed metalation techniques, which allow for precise control over the substitution pattern on the pyridine ring. Recent studies have also highlighted the importance of stereochemistry in the synthesis of this compound, with efforts focused on achieving high enantiomeric excess for potential therapeutic applications.

The biological activity of Methyl 6-(difluoromethyl)-2-hydroxy-3-methoxypyridine-4-carboxylate has been extensively studied in recent years. Preclinical studies have demonstrated its potential as an anti-inflammatory agent, with promising results in reducing inflammation in animal models. Additionally, this compound has shown selective cytotoxicity against certain cancer cell lines, suggesting its potential as an anticancer drug candidate. The presence of the difluoromethyl group is believed to play a critical role in these biological activities by enhancing the molecule's ability to interact with target proteins.

In terms of applications, Methyl 6-(difluoromethyl)-2-hydroxy-3-methoxypyridine-4-carboxylate has been explored as a lead compound for drug discovery programs targeting chronic inflammatory diseases and cancer. Its unique combination of functional groups makes it an attractive candidate for further optimization through medicinal chemistry approaches. Researchers are currently investigating its pharmacokinetic properties and safety profile to determine its suitability for clinical development.

From an environmental perspective, the biodegradation and ecological impact of Methyl 6-(difluoromethyl)-2-hydroxy-3-methoxypyridine-4-carboxylate have also been studied. Initial findings suggest that the compound undergoes rapid degradation under aerobic conditions, reducing its potential environmental footprint. However, further research is needed to fully understand its long-term effects on ecosystems.

In conclusion, Methyl 6-(difluoromethyl)-2-hydroxy-3-methoxypyridine-4-carboxylate represents a promising compound with diverse applications across multiple disciplines. Its unique structure, coupled with recent advances in synthetic methodologies and biological studies, positions it as a valuable tool for future research and development efforts.